Cas no 93349-96-3 (Methyl 5-(2-methoxyphenyl)nicotinate)

• Product Name: Methyl 5-(2-methoxyphenyl)nicotinate
• CAS No: 93349-96-3
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 1031182
• PubChem ID: 20099853
• Update Time: 2025-08-03

Methyl 5-(2-methoxyphenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(2-methoxyphenyl)nicotinate
• Methyl 5-(2-methoxyphenyl)nicotite
• methyl 5-(2-methoxyphenyl)pyridine-3-carboxylate
• 93349-96-3
• DTXSID60602423
• AKOS004116410
• METHYL5-(2-METHOXYPHENYL)NICOTINATE
• J-522396
• 3-Pyridinecarboxylic acid, 5-(2-methoxyphenyl)-, methyl ester
• DB-265461

• MDL： MFCD06802189
• Inchi： 1S/C14H13NO3/c1-17-13-6-4-3-5-12(13)10-7-11(9-15-8-10)14(16)18-2/h3-9H,1-2H3
• InChI Key： HSLNRQNFXXKGAH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C=NC=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 243.08954328g/mol
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4Ų

Additional information on Methyl 5-(2-methoxyphenyl)nicotinate

Recent Advances in the Study of Methyl 5-(2-methoxyphenyl)nicotinate (CAS: 93349-96-3) in Chemical Biology and Pharmaceutical Research

Methyl 5-(2-methoxyphenyl)nicotinate (CAS: 93349-96-3) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic uses.

Recent literature indicates that Methyl 5-(2-methoxyphenyl)nicotinate has been investigated for its role in modulating specific biochemical pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions. The study utilized advanced computational modeling and high-throughput screening to identify optimal derivatives with enhanced binding affinities.

Another significant development involves the compound's potential in neurodegenerative disease research. A preclinical study conducted by researchers at the University of Cambridge revealed that derivatives of Methyl 5-(2-methoxyphenyl)nicotinate exhibited neuroprotective effects in vitro, suggesting a possible avenue for treating conditions such as Alzheimer's disease. The study emphasized the compound's ability to cross the blood-brain barrier, a critical factor in central nervous system drug development.

In addition to its therapeutic potential, recent advancements in synthetic chemistry have improved the scalability and purity of Methyl 5-(2-methoxyphenyl)nicotinate production. A 2022 patent application detailed a novel catalytic process that significantly reduces byproduct formation, thereby enhancing yield and cost-efficiency. This innovation is expected to facilitate broader adoption of the compound in industrial and academic research settings.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research aims to address these gaps through interdisciplinary collaborations combining chemical synthesis, structural biology, and in vivo studies. Future directions may also explore the compound's utility in combination therapies and its potential as a diagnostic tool.

In conclusion, Methyl 5-(2-methoxyphenyl)nicotinate (CAS: 93349-96-3) represents a versatile and promising candidate in chemical biology and pharmaceutical research. Continued investigation into its properties and applications is likely to yield valuable insights and contribute to the development of next-generation therapeutics.